Cas no 1391371-05-3 ((1r)-2,2-Difluoro-1-(furan-2-yl)ethan-1-amine)

• Product Name: (1r)-2,2-Difluoro-1-(furan-2-yl)ethan-1-amine
• CAS No: 1391371-05-3
• MF: C₆H₇F₂NO
• MW: 147.122688531876
• CID: 6563983
• PubChem ID: 131074943
• Update Time: 2025-11-01

(1r)-2,2-Difluoro-1-(furan-2-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1391371-05-3
• (1r)-2,2-difluoro-1-(furan-2-yl)ethan-1-amine
• EN300-7300085
• (1r)-2,2-Difluoro-1-(furan-2-yl)ethan-1-amine

• Inchi： 1S/C6H7F2NO/c7-6(8)5(9)4-2-1-3-10-4/h1-3,5-6H,9H2/t5-/m1/s1
• InChI Key： MQLXUYBOHLMRFJ-RXMQYKEDSA-N
• SMILES： FC([C@@H](C1=CC=CO1)N)F

Computed Properties

• Exact Mass: 147.04957017g/mol
• Monoisotopic Mass: 147.04957017g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 39.2Ų

Additional information on (1r)-2,2-Difluoro-1-(furan-2-yl)ethan-1-amine

Professional Introduction to (1R)-2,2-Difluoro-1-(furan-2-yl)ethan-1-amine (CAS No. 1391371-05-3)

(1R)-2,2-Difluoro-1-(furan-2-yl)ethan-1-amine is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 1391371-05-3, belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications.

The molecular structure of (1R)-2,2-Difluoro-1-(furan-2-yl)ethan-1-amine features a chiral center at the C1 position, which is indicated by the (1R) configuration. This stereochemistry is crucial for its biological activity, as enantiomers often exhibit different pharmacological properties. The presence of fluoro substituents at the C2 and C3 positions enhances the compound's metabolic stability and binding affinity to biological targets.

The furan moiety in the molecule contributes to its unique chemical properties and biological interactions. Furan derivatives are known for their versatility in drug design, often serving as key pharmacophores in various therapeutic agents. The combination of the fluoro and furan groups in (1R)-2,2-Difluoro-1-(furan-2-yl)ethan-1-amine suggests potential applications in the development of novel drugs targeting neurological disorders, infectious diseases, and other critical health issues.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between (1R)-2,2-Difluoro-1-(furan-2-yl)ethan-1-amine and biological targets. Studies have shown that this compound can interact with specific enzymes and receptors, modulating pathways involved in inflammation, pain perception, and neurotransmission. These findings have opened new avenues for research into its potential use as an active pharmaceutical ingredient (API).

In vitro studies have demonstrated the compound's ability to inhibit certain enzymes associated with chronic inflammatory conditions. The fluoro substituents play a pivotal role in enhancing the compound's binding affinity to these enzymes, thereby reducing their activity. This mechanism of action aligns with current trends in drug development, where targeted inhibition of key enzymatic pathways is a primary strategy for treating complex diseases.

The synthesis of (1R)-2,2-Difluoro-1-(furan-2-yl)ethan-1-amine presents unique challenges due to its chiral center and functional groups. Advanced synthetic methodologies, including asymmetric catalysis and enantioselective reactions, are employed to ensure high enantiomeric purity. These techniques are essential for achieving the desired pharmacological properties without unwanted side effects from racemic impurities.

Current research is exploring the potential of (1R)-2,2-Difluoro-1-(furan-2-yl)ethan-1-amine as a lead compound for drug discovery. Its structural features make it a versatile scaffold for generating analogs with enhanced efficacy and reduced toxicity. Collaborative efforts between academic institutions and pharmaceutical companies are underway to optimize synthetic routes and evaluate its pharmacokinetic profile.

The development of novel therapeutic agents often involves rigorous preclinical testing to assess safety and efficacy. Preclinical studies on (1R)-2,2-Difluoro-1-(furan-2-yl)ethan-1-amine have shown promising results in animal models, indicating its potential as a lead compound for further clinical development. These studies focus on evaluating its bioavailability, distribution, metabolism, excretion (ADME), and toxicological profile.

The role of fluoro substituents in medicinal chemistry cannot be overstated. They not only enhance metabolic stability but also improve binding interactions with biological targets. The presence of two fluoro atoms in (1R)-2,2-Difluoro-1-(furan-2-y}ethan-l-aminc) further underscores its potential as a pharmacologically active molecule. This feature has been leveraged in other successful drugs, highlighting the importance of fluorine chemistry in modern drug design.

The furan ring in this compound also contributes to its unique electronic properties, which can influence its interactions with biological targets. Furan derivatives are known to exhibit π-stacking interactions with aromatic residues in proteins, enhancing binding affinity. This property makes (lR)-Z,Z-DifluorO-l-(furcn-Z-v}ethylanc-l-aminc) a promising candidate for designing drugs with improved target engagement.

In conclusion, (lR)-Z,Z-DifluorO-l-(furcn-Z-v}ethylanc-l-aminc) (CAS No. 139137105_3) is a structurally interesting compound with significant potential in pharmaceutical research. Its unique combination of stereochemistry, functional groups, and biological activities makes it an attractive candidate for further exploration as a lead compound for drug development. Continued research into this molecule will likely yield valuable insights into its therapeutic applications and contribute to advancements in medicine.